Cas no 2228123-94-0 (2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid)

• Product Name: 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid
• CAS No: 2228123-94-0
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 5856470
• PubChem ID: 165792925
• Update Time: 2025-06-09

2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid
• EN300-1925562
• 2228123-94-0
• 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid

• Inchi： 1S/C9H10BrN3O2/c10-5-3-12-8(13-4-5)9(1-2-9)6(11)7(14)15/h3-4,6H,1-2,11H2,(H,14,15)
• InChI Key： UOFMMZBOFHELGX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C(C(=O)O)N)CC2)=NC=1

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 89.1Ų

Additional information on 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid

Comprehensive Overview of 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid (CAS No. 2228123-94-0)

The compound 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid (CAS No. 2228123-94-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and pyrimidine moieties, is a promising candidate for drug discovery, particularly in the development of targeted therapies. Its structural complexity and functional groups make it a valuable intermediate for synthesizing novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid has surged due to their versatility in drug design. Researchers are particularly interested in its potential applications in kinase inhibition and enzyme modulation, which are critical areas in oncology and metabolic disease research. The presence of a bromopyrimidine group enhances its reactivity, enabling precise modifications for tailored pharmacological effects.

The synthesis of 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid involves multi-step organic reactions, including cyclopropanation and nucleophilic substitution. These processes require stringent control over reaction conditions to ensure high yield and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate the compound's structure and purity, meeting the rigorous standards of pharmaceutical-grade materials.

From a commercial perspective, CAS No. 2228123-94-0 is increasingly sought after by biotech and pharmaceutical companies. Its role as a building block for small-molecule drugs aligns with the growing trend toward personalized medicine. Additionally, its compatibility with high-throughput screening platforms makes it a valuable asset in early-stage drug discovery programs.

Environmental and safety considerations are also paramount when handling 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended to ensure safe handling. Regulatory compliance with REACH and FDA guidelines further underscores its suitability for research and industrial applications.

In conclusion, 2-Amino-2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]acetic acid (CAS No. 2228123-94-0) represents a cutting-edge compound with immense potential in modern drug development. Its unique chemical properties and broad applicability position it as a key player in the next generation of therapeutic agents. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to the advancement of medical science.